Cas no 1824056-61-2 (methyl 3-bromo-5-(propan-2-yl)benzoate)

• Product Name: methyl 3-bromo-5-(propan-2-yl)benzoate
• CAS No: 1824056-61-2
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• MDL: MFCD28053777
• CID: 4622111
• PubChem ID: 91655033
• Update Time: 2025-10-19

methyl 3-bromo-5-(propan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl3-bromo-5-isopropylbenzoate
• CL9220
• GS2715
• ZXC05661
• methyl 3-bromo-5-propan-2-ylbenzoate
• MFCD28053777
• Methyl 3-bromo-5-isopropylbenzoate
• methyl 3-bromo-5-(propan-2-yl)benzoate
• AKOS027335050
• A929801
• 1824056-61-2
• CS-0193750
• AS-46247

• MDL： MFCD28053777
• Inchi： 1S/C11H13BrO2/c1-7(2)8-4-9(11(13)14-3)6-10(12)5-8/h4-7H,1-3H3
• InChI Key： ISLRAJZRPPGMFE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=C(C=1)C(C)C

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 3-bromo-5-(propan-2-yl)benzoate

Methyl 3-bromo-5-(propan-2-yl)benzoate (CAS No. 1824056-61-2): A Versatile Intermediate in Modern Chemical Synthesis

Methyl 3-bromo-5-(propan-2-yl)benzoate, identified by its CAS number 1824056-61-2, is a significant compound in the realm of organic synthesis and pharmaceutical development. This aromatic ester, characterized by its bromine and isopropyl substituents, has garnered attention due to its utility as a key intermediate in the synthesis of various bioactive molecules. The structural motif of this compound, featuring a benzoate backbone with functional groups at the 3rd and 5th positions, makes it a valuable building block for medicinal chemists and materials scientists alike.

The synthesis of methyl 3-bromo-5-(propan-2-yl)benzoate typically involves multi-step reactions that leverage classical organic transformations. The bromination of benzoic acid derivatives followed by esterification and subsequent alkylation are common strategies employed to achieve this target molecule. The presence of the bromine atom at the 3-position enhances the reactivity of the aromatic ring, allowing for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex heterocyclic frameworks, which are prevalent in modern drug candidates.

Recent advancements in synthetic methodologies have highlighted the importance of methyl 3-bromo-5-(propan-2-yl)benzoate in the development of novel therapeutic agents. For instance, studies have demonstrated its role in the synthesis of kinase inhibitors, which are critical in targeting various cancers and inflammatory diseases. The benzoate moiety is a common pharmacophore in these inhibitors, contributing to their binding affinity and selectivity. Moreover, the isopropyl group at the 5-position introduces steric hindrance, which can fine-tune the pharmacokinetic properties of the final drug molecule.

In addition to its pharmaceutical applications, methyl 3-bromo-5-(propan-2-yl)benzoate has found utility in materials science. Its aromatic structure and functional groups make it a suitable precursor for designing liquid crystals, organic semiconductors, and polymer additives. The bromine substituent allows for further modifications via metal-catalyzed reactions, enabling the creation of tailored materials with specific optoelectronic properties. These applications underscore the versatility of this compound and its potential impact across multiple scientific disciplines.

The growing interest in green chemistry has also influenced the synthesis of methyl 3-bromo-5-(propan-2-yl)benzoate. Researchers are increasingly exploring catalytic systems that minimize waste and energy consumption. For example, enzymatic esterification and solvent-free reactions have been investigated as sustainable alternatives to traditional synthetic routes. Such innovations not only improve environmental compatibility but also enhance cost-efficiency, making large-scale production more feasible.

Another area of focus has been on the development of novel derivatives of methyl 3-bromo-5-(propan-2-yl)benzoate. By introducing additional functional groups or altering the substitution pattern, chemists can generate libraries of compounds with diverse biological activities. High-throughput screening techniques combined with computational modeling have accelerated this process, allowing for rapid identification of lead candidates. This approach has been particularly successful in identifying new antimicrobial agents and anti-inflammatory compounds.

The role of computational chemistry in understanding the reactivity and properties of methyl 3-bromo-5-(propan-2-yl)benzoate cannot be overstated. Molecular modeling studies have provided insights into how different substituents influence electronic distributions and molecular interactions. These predictions guide experimental design and help optimize synthetic routes for higher yields and purities. Furthermore, quantum mechanical calculations have been used to elucidate reaction mechanisms, offering a deeper understanding of how this compound participates in various chemical transformations.

In conclusion, methyl 3-bromo-5-(propan-2-yl)benzoate (CAS No. 1824056-61-2) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for constructing complex molecules, while its reactivity allows for diverse functionalization strategies. As research continues to evolve, new applications and synthetic methodologies will undoubtedly emerge, further solidifying its importance in modern chemical synthesis.